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Compound of Interest

Compound Name: Formic acid calcium salt

Cat. No.: B12057501

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Formic Acid Calcium Salt, also known as calcium
formate. Adherence to these procedures is essential for ensuring personal safety and
regulatory compliance in the laboratory.

Primary Hazards
Calcium formate is a white to off-white crystalline solid.[1] The primary hazards associated with

its handling are:

» Serious Eye Damage: The substance can cause serious eye irritation and damage.[1][2][3]

[4]15]

o Combustible Dust: Fine dust dispersed in the air in sufficient concentrations can form a
potential dust explosion hazard in the presence of an ignition source.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling calcium formate to
minimize exposure and ensure safety.
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Protection Type

Specification

Purpose & Remarks

Eye/Face Protection

Chemical safety goggles or a

face shield.

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EU).[5] Protects against
dust particles and potential
splashes, preventing serious

eye damage.[4][6]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).

Gloves must be inspected
before use.[5] Use proper
glove removal technique to
avoid skin contact.[5] Wash

and dry hands after handling.
[5]

Body Protection

Alab coat or a full protective

Suit.

A complete suit protecting
against chemicals may be
necessary depending on the
concentration and amount of
the substance handled.[5]
Contaminated clothing should
be removed and washed

before reuse.[1][3]

Respiratory Protection

NIOSH/MSHA-approved

respirator.

Required when adequate
ventilation cannot control
airborne concentrations or
where a dust atmosphere may
be generated.[1][5][6] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
followed.[6]
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Operational and Disposal Plans
l. Operational Plan for Safe Handling

This step-by-step protocol outlines the procedure for safely handling calcium formate in a
laboratory setting.

1. Preparation and Precautionary Measures:

Ventilation: Always handle calcium formate in a well-ventilated area.[1][7] Use local exhaust
ventilation where dust may be generated.[1][3]

Safety Equipment: Ensure that an eyewash station and safety shower are in close proximity
to the workstation.[8]

Ignition Sources: Remove all sources of ignition, as calcium formate dust can be
combustible.[1] Use non-sparking tools and ensure all equipment is electrically bonded and
grounded.[1]

Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]

[31[7]
. Handling Procedure:

Donning PPE: Put on all required PPE as specified in the table above before handling the
chemical.

Transferring: When transferring the solid, do so carefully to prevent it from becoming
airborne. Keep containers closed when not in use.[1]

Hygiene: Wash hands thoroughly after handling the substance.[1][3][5] Do not eat, drink, or
smoke in work areas.[2] Remove contaminated clothing before entering eating areas.[]

. Accidental Spills:
Evacuate: Evacuate personnel to safe areas.[5][7]

Ventilate: Ensure the spill area is well-ventilated.[1][2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/calcium-formate-C89B6EDB-CA45-4C17-BC4E-94FB58146DB1.pdf&str=3141
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
https://www.carlroth.com/medias/SDB-1AHC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjEyNTV8YXBwbGljYXRpb24vcGRmfGFESmtMMmcyT1M4NU1UWTVPVFV6TkRnNE9USTJMMU5FUWw4eFFVaERYMGxGWDBWT0xuQmtaZ3w5ZTQ3NmU4NzRiNDZiNjc2MWJkZTZkNTFiMTQ2OWQxZDRkNmIzMTNhZmZmNzJhYjYwMDAyY2RkNDBmNzc2MzM3
https://www.fishersci.com/store/msds?partNumber=CS5114D&countryCode=US&language=en
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
https://www.carlroth.com/medias/SDB-1AHC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjEyNTV8YXBwbGljYXRpb24vcGRmfGFESmtMMmcyT1M4NU1UWTVPVFV6TkRnNE9USTJMMU5FUWw4eFFVaERYMGxGWDBWT0xuQmtaZ3w5ZTQ3NmU4NzRiNDZiNjc2MWJkZTZkNTFiMTQ2OWQxZDRkNmIzMTNhZmZmNzJhYjYwMDAyY2RkNDBmNzc2MzM3
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/calcium-formate-C89B6EDB-CA45-4C17-BC4E-94FB58146DB1.pdf&str=3141
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
https://www.carlroth.com/medias/SDB-1AHC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjEyNTV8YXBwbGljYXRpb24vcGRmfGFESmtMMmcyT1M4NU1UWTVPVFV6TkRnNE9USTJMMU5FUWw4eFFVaERYMGxGWDBWT0xuQmtaZ3w5ZTQ3NmU4NzRiNDZiNjc2MWJkZTZkNTFiMTQ2OWQxZDRkNmIzMTNhZmZmNzJhYjYwMDAyY2RkNDBmNzc2MzM3
https://www.cdhfinechemical.com/images/product/msds/62_1574569422_CalciumFormate-CASNO-544-17-2-MSDS.pdf
https://www.valudor.com/wp-content/uploads/2022/04/Calcium-Formate-1.pdf
https://www.valudor.com/wp-content/uploads/2022/04/Calcium-Formate-1.pdf
https://www.cdhfinechemical.com/images/product/msds/62_1574569422_CalciumFormate-CASNO-544-17-2-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/calcium-formate-C89B6EDB-CA45-4C17-BC4E-94FB58146DB1.pdf&str=3141
http://www.geosc.com/Assets/Files/MSDS-Files/Calcium-Formate-(1)/SDS-3104A-Calcium-Formate-AGHS-EN
https://www.valudor.com/wp-content/uploads/2022/04/Calcium-Formate-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Containment: For small spills, use an inert absorbent material. For large spills, contain them
and remove using a vacuum truck.[1]

o Cleanup: Carefully sweep or shovel the spilled material into a suitable, labeled container for
disposal.[5] Avoid creating dust.[5] If necessary, wet the material with water to limit dust
emission.[1] Clean the affected area with water.[4][9]

e Do Not: Do not let the product enter drains.[5]
4. First Aid:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding eyelids
open.[1][5] Remove contact lenses if present and easy to do.[1][4] Seek immediate medical
attention.[3][4]

» Skin Contact: Wash off with soap and plenty of water.[5] Remove contaminated clothing.[1]
Get medical advice if skin irritation occurs.[1]

« Inhalation: Move the person into fresh air.[5] If breathing is difficult, give artificial respiration.
[5] Consult a physician.[5]

 Ingestion: Rinse mouth with water.[5] Do NOT induce vomiting.[1][9] Seek medical attention.

[5]

Il. Disposal Plan

Proper disposal of calcium formate and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Characterization:

» Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste. Consult local, regional, and national regulations for complete and accurate
classification.[10]

2. Containerization:
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e Place unused product and contaminated materials (e.g., absorbent pads, gloves) into
suitable, closed, and clearly labeled containers for disposal.[5][11]

» Handle uncleaned empty containers in the same manner as the product itself.[11]
3. Disposal Method:

o All waste disposal must be conducted by a licensed disposal company.[5]

e Do not allow the substance to enter sewers or waterways.[9]

» A potential disposal method for a licensed facility is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with a scrubber.[5]

» Always dispose of contents and containers in accordance with all local, regional, national,
and international regulations.[12]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for handling formic acid calcium salt,
from preparation through to final disposal.
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Caption: A flowchart detailing the key stages of handling calcium formate safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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